Cas no 231622-04-1 (2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-2-methoxyacetic acid)
2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-2-methoxyacetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-2-methoxyacetic acid
- 2-[[1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-2-yl]methoxy]acetic acid
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- Inchi: InChI=1S/C12H21NO5/c1-12(2,3)18-11(16)13-6-4-5-9(13)7-17-8-10(14)15/h9H,4-8H2,1-3H3,(H,14,15)
- InChI Key: LXXMRJSJFZZOHU-UHFFFAOYSA-N
- SMILES: CC(C)(C)OC(=O)N1CCCC1COCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-2-methoxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM196903-1g |
2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-2-methoxyacetic acid |
231622-04-1 | 95% | 1g |
$754 | 2021-06-09 | |
| Fluorochem | 080357-500mg |
2-Carboxymethoxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester |
231622-04-1 | 500mg |
£526.00 | 2022-03-01 | ||
| Chemenu | CM196903-1g |
2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-2-methoxyacetic acid |
231622-04-1 | 95%+ | 1g |
$662 | 2024-07-28 | |
| Alichem | A109005926-1g |
2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-2-methoxyacetic acid |
231622-04-1 | 95% | 1g |
$636.02 | 2023-09-02 | |
| Ambeed | A680747-1g |
2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-2-methoxyacetic acid |
231622-04-1 | 95+% | 1g |
$669.0 | 2024-07-28 |
2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-2-methoxyacetic acid Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-2-methoxyacetic acid
Research Briefing on 2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-2-methoxyacetic acid (CAS: 231622-04-1)
In recent years, the compound 2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-2-methoxyacetic acid (CAS: 231622-04-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Its structural features make it particularly valuable for the development of novel therapeutics, including protease inhibitors and peptidomimetics. Recent studies have explored its applications in drug discovery, highlighting its potential in addressing unmet medical needs.
A 2023 study published in the *Journal of Medicinal Chemistry* investigated the role of 2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-2-methoxyacetic acid in the synthesis of selective kinase inhibitors. The researchers utilized this compound as a key building block to develop a series of small molecules targeting aberrant kinase activity in cancer cells. The study demonstrated that derivatives of this compound exhibited high selectivity and potency against specific kinase isoforms, with minimal off-target effects. These findings underscore the molecule's utility in designing targeted therapies for oncology applications.
Another notable advancement was reported in *Bioorganic & Medicinal Chemistry Letters*, where the compound was employed in the synthesis of peptide-based prodrugs. The study focused on improving the bioavailability and stability of therapeutic peptides by incorporating 2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-2-methoxyacetic acid as a linker. The results indicated enhanced pharmacokinetic profiles and prolonged half-lives of the prodrugs, suggesting its potential for optimizing peptide therapeutics. This approach could pave the way for more effective treatments for metabolic and inflammatory diseases.
In addition to its applications in drug development, recent research has also explored the compound's role in chemical biology. A 2024 preprint on *ChemRxiv* detailed its use as a molecular probe to study enzyme mechanisms. By leveraging its reactive functional groups, researchers were able to map the active sites of certain hydrolases, providing insights into their catalytic mechanisms. This work highlights the compound's dual utility as both a synthetic intermediate and a tool for fundamental research.
Despite these promising developments, challenges remain in the large-scale production and purification of 2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-2-methoxyacetic acid. A recent industry report by *Chemical & Engineering News* emphasized the need for more efficient synthetic routes to meet growing demand. Innovations in green chemistry and continuous flow synthesis are being explored to address these limitations, with several companies piloting scalable processes.
In conclusion, 2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-2-methoxyacetic acid (CAS: 231622-04-1) continues to be a molecule of high interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential in drug discovery and chemical biology, positions it as a valuable asset for future innovations. Ongoing research and technological advancements are expected to further expand its applications and accessibility, ultimately contributing to the development of next-generation therapeutics.
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